Cas no 1805355-21-8 (Methyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetate)

• Product Name: Methyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetate
• CAS No: 1805355-21-8
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4874850
• Update Time: 2025-05-21

Methyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetate

• Inchi： 1S/C10H7F3N2O2/c1-17-8(16)2-5-6(11)4-15-7(3-14)9(5)10(12)13/h4,10H,2H2,1H3
• InChI Key： PARTVJMGWBXPLE-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C#N)C(C(F)F)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetate

Methyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetate: A Comprehensive Overview

The compound Methyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetate (CAS No. 1805355-21-8) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, difluoromethyl, and fluoro groups, along with an acetate ester group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in modern chemical research and industry.

Recent studies have highlighted the potential of Methyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetate in drug discovery. Its structural features, particularly the cyano and fluoro substituents, contribute to its high reactivity and selectivity in various biochemical reactions. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, such as kinase inhibitors and anti-inflammatory agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In the agrochemical sector, Methyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetate has shown promise as a component in herbicides and insecticides. Its ability to selectively target specific biochemical pathways in pests makes it a valuable asset in sustainable agriculture practices. A recent report in *Pest Management Science* indicated that formulations containing this compound exhibit enhanced efficacy against resistant pest strains compared to traditional chemicals.

The synthesis of Methyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the desired functional groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the production process, ensuring high yields and purity. These methods not only enhance the efficiency of synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

From a structural perspective, the molecule's pyridine ring serves as a rigid framework that facilitates precise spatial arrangement of substituents. The cyano group contributes electron-withdrawing effects, while the difluoromethyl group introduces steric hindrance and additional electronic modulation. These characteristics make the compound highly versatile in both organic synthesis and material science applications.

Recent advancements in computational chemistry have enabled researchers to predict the physical and chemical properties of Methyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetate with greater accuracy. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. Such computational tools are increasingly being used to guide experimental design and optimize molecular properties for specific applications.

In conclusion, Methyl 2-cyano-3-(difluoromethyl)-5-fluoropyridine-4-acetate (CAS No. 1805355-21-8) stands out as a critical molecule in contemporary chemical research due to its unique structure and diverse applications. Its role as a precursor in drug development, agrochemical formulations, and advanced materials underscores its importance across multiple industries. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations in science and technology.